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Introduction

4-Chloro-3-fluorostyrene is a halogenated aromatic monomer of significant interest to
researchers in materials science and pharmaceutical development. Its unique substitution
pattern—featuring a vinyl group for polymerization, a chloro group, and a fluoro group on the
benzene ring—provides a versatile platform for synthesizing advanced polymers with tailored
properties and for constructing complex molecular architectures in drug discovery. The
presence of both chlorine and fluorine allows for fine-tuning of electronic properties, lipophilicity,
and metabolic stability in target molecules.[1] This guide provides a comprehensive overview of
the fundamental properties, synthesis, reactivity, and handling of 4-Chloro-3-fluorostyrene,
designed for professionals in research and development.

Physicochemical and Structural Properties

4-Chloro-3-fluorostyrene is typically supplied as a colorless to light yellow liquid.[2] Its core
structure consists of a styrene backbone with chloro and fluoro substituents at the 4 and 3
positions of the phenyl ring, respectively. Due to its limited public domain data, some physical
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properties are based on computational predictions, which provide reliable estimates for
practical laboratory use.

Property Value Source
CAS Number 1263414-46-5 [2]
Molecular Formula CsHeCIF [3]
Molecular Weight 156.58 g/mol [3]
Appearance Colorless to light yellow liquid [2]
Boiling Point 194.0 + 20.0 °C (Predicted) [2]
Density 1.190 + 0.06 g/cm? (Predicted) [2]

Insoluble in water; likely

soluble in common organic
- Inferred from related
Solubility solvents such as THF,
] styrenes[4]
dichloromethane, ethyl

acetate, and acetone.

Store at 2-8°C or in a freezer

at -20°C, under an inert gas
Storage

atmosphere, sealed from

moisture and light.[1][2]

Spectral Characterization: An Analytical Overview

While specific, publicly archived spectra for 4-Chloro-3-fluorostyrene are not readily available,
its structural features allow for a confident prediction of its spectral characteristics.
Experimental data, including NMR and HPLC, are typically available from commercial suppliers
upon request.[3][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

» 'H NMR: The proton NMR spectrum is expected to show a characteristic set of signals for
the vinyl group, appearing as three distinct multiplets in the 5.0-7.0 ppm range, representing
a classic AMX spin system. The aromatic region (typically 7.0-7.5 ppm) will display complex
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multiplets due to the combined effects of proton-proton (ortho, meta) and proton-fluorine
(ortho, meta, para) coupling.

e 13C NMR: The carbon spectrum will feature two signals for the vinyl group (~115 ppm for
=CHz and ~135 ppm for -CH=) and six distinct signals for the aromatic carbons. The carbon
atoms bonded to fluorine and chlorine will exhibit characteristic shifts, and the C-F coupling
will result in doublet splitting for the aromatic carbons.

e F NMR: A single resonance is expected for the fluorine atom, appearing as a multiplet due
to coupling with neighboring aromatic protons.

Infrared (IR) Spectroscopy

The IR spectrum provides key information about the functional groups present. Expected
characteristic absorption bands include:

e ~3100-3000 cm~1: Aromatic and vinylic C-H stretching.[6]

e ~1630 cm~1: C=C stretching of the vinyl group.

e ~1600, 1575, 1470 cm~*: Aromatic C=C ring stretching vibrations.[6]
e ~1250 cm~1: C-F stretching vibration.[6]

e ~990 and 910 cm~1: Out-of-plane C-H bending of the vinyl group, characteristic of
monosubstituted alkenes.

e ~830 cm~1: C-ClI stretching vibration.[6]

Mass Spectrometry (MS)

The electron ionization mass spectrum (EI-MS) should show a molecular ion peak (M*) at m/z
156. A characteristic (M+2) peak at m/z 158 with approximately one-third the intensity of the M+
peak will be present, confirming the presence of a single chlorine atom.[4] Common
fragmentation patterns would involve the loss of chlorine, fluorine, and the vinyl group.

Synthesis and Purification
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The most direct and reliable method for synthesizing 4-Chloro-3-fluorostyrene is the Wittig
reaction. This well-established olefination protocol involves the reaction of the corresponding
benzaldehyde with a phosphonium ylide, providing a high-yield pathway to the desired styrene
derivative.

Representative Synthesis: Wittig Olefination

This protocol describes the synthesis of 4-Chloro-3-fluorostyrene from its commercially
available precursor, 4-Chloro-3-fluorobenzaldehyde.
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Step 1: Ylide Generation

@Iethyltriphenylphosphonium Bromide in dry THa

'

Add Strong Base (e.g., n-BuLi or KHMDS)
-78°Cto0°C

Step 2: Wittig Reaction

E-Chloro-s-ﬂuorobenzaldehydi

in dry THF E:rude Reaction Mlxtura

G’hosphorus Ylide (Active Reagentﬂ

Step 3: Work-up & Purification

v
(Add Aldehyde solution to vndi

-78 °C to RT, 2-4h >kQuench with sat. aq. NHaCI]

Extract with Ethyl Acetate

[ Dry organic layer (Na2SOa4) & Concentrate )

Purify by Flash Chromatography
(Silica Gel, Hexanes)

Pure 4-Chloro-3-fluorostyrene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b2771509?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2771509?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

